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Introduction:

This document provides detailed application notes and protocols for the use of Variolink, an

adhesive resin cement, for the permanent cementation of lithium disilicate all-ceramic

restorations. Variolink is available in dual-curing (Variolink Esthetic DC) and light-curing

(Variolink Esthetic LC) formulations, offering flexibility for various clinical situations.[1][2] The

successful long-term performance of lithium disilicate crowns is highly dependent on a

meticulous cementation protocol that ensures a strong and durable bond between the

restoration and the tooth structure. These guidelines are intended for researchers, scientists,

and dental professionals to ensure optimal outcomes.

I. Product Overview
Variolink Esthetic is a luting composite system designed for the adhesive cementation of

demanding ceramic and composite restorations.[1][2]

Variolink Esthetic DC (Dual-Cure): Suitable for all types of indirect restorations, including

those made of lithium disilicate, glass-ceramic, composite resin, zirconium oxide, and metal.

[1] Its dual-curing properties ensure complete polymerization even in areas with limited light

access.

Variolink Esthetic LC (Light-Cure): Indicated for the adhesive cementation of restorations

with a thickness of less than 2 mm and adequate translucency, such as veneers and thin

inlays/onlays made of lithium disilicate, glass-ceramic, or composite resin.[1]
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Key Features:

High Bond Strength: Achieves a strong and reliable bond to both the tooth structure and the

lithium disilicate restoration.[3][4][5][6][7]

Esthetic Properties: Offers a range of shades with high color stability to achieve natural-

looking results.[1]

User-Friendly Handling: Features a flexible consistency and allows for easy removal of

excess cement.[1][8]

II. Experimental Data: Performance Metrics
Numerous studies have evaluated the performance of Variolink for cementing lithium disilicate

crowns. The following tables summarize key quantitative data from this research.

Table 1: Shear Bond Strength (SBS) of Variolink to Lithium Disilicate
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Study
Variolink
Product

Substrate
Surface
Treatment

Mean SBS
(MPa) ± SD

Key
Findings

Kumbuloglu

et al. (2005)

[3]

Variolink II

IPS Empress

2 (Lithium

Disilicate)

Not specified

23.2 ± 7.5

(after

thermocycling

)

Variolink II

demonstrated

the highest

bond strength

after

thermocycling

compared to

other resin

cements

tested.[3]

Tiu et al.

(2016)[4]
Variolink N

IPS E.max

(Lithium

Disilicate)

Not specified 14.19 ± 0.76

Variolink N (a

total-etch

resin cement)

showed

significantly

higher SBS

compared to

self-etch and

self-adhesive

resin

cements.[4]
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Alkhurays &

Alqahtani

(2019)[6]

Variolink

Esthetic DC

Lithium

Disilicate

Micro-etch +

10% HF acid

Not specified

directly for

VDC alone

Surface

treatment

with micro-

etching

followed by

hydrofluoric

acid resulted

in

significantly

higher SBS

compared to

acid-etching

alone.[6]

do Vale et al.

(2019)[5]
Variolink N

CAD/CAM

Lithium

Disilicate

Airborne

abrasion,

10% HF acid,

Monobond N

27.10 ± 0.92

(24h) / 20.62

± 1.25 (1

year)

The dual-

cured

Variolink N

showed

significantly

higher

microshear

bond strength

than the light-

cured

version, and

thermocycling

reduced the

bond strength

for both.[5]

Barreto et al.

(2018)[7]

Variolink II Lithium

Disilicate

Not specified 18.8 ± 0.92 Dual-cure

resin

cements like

Variolink II

demonstrated

higher SBS

than light-

cure variants
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for cementing

lithium

disilicate

veneers.[7]

Table 2: Marginal Adaptation of Lithium Disilicate Crowns Cemented with Variolink

Study
Variolink
Product

Measureme
nt

Before
TCML (μm)

After TCML
(μm)

Key
Findings

Peroz et al.

(2019)[9]
Variolink II

Marginal Gap

(MG)
317 320

Variolink II, a

three-step

system,

showed

higher

marginal gap

values

compared to

systems with

fewer steps.

[9]

Peroz et al.

(2019)[9]
Variolink II

Absolute

Marginal

Discrepancy

(AMD)

412 406

The type of

resin cement

had a

significant

influence on

the marginal

adaptation.[9]

Table 3: Clinical Survival Rate of Lithium Disilicate Crowns Cemented with Variolink
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Study
Variolink
Product

Observation
Period

Survival Rate Key Findings

Malament et al.

(2021)[10]

Variolink Esthetic

DC
3 Years

96% (monolithic

crowns)

A minimally

invasive

approach with

reduced

thickness

monolithic lithium

disilicate crowns

demonstrated a

high survival

rate.[10]

Fotiadou et al.

(2017)[11]
Not specified up to 8.3 years

97.5% (mean 5.9

years)

Lithium disilicate

inlays and partial

crowns showed

high survival

rates over the

medium to long

term.[11]

III. Experimental Protocols
A. Shear Bond Strength (SBS) Testing Protocol (Adapted from Tiu et al., 2016[4])

Specimen Preparation:

Fabricate lithium disilicate discs (e.g., IPS E.max) of a standardized diameter and

thickness.

Prepare human dentin surfaces by grinding the occlusal surfaces of extracted premolars

flat.

Surface Treatment:

Lithium Disilicate: Etch the bonding surface of the discs with 5% hydrofluoric acid for 20

seconds, rinse thoroughly with water, and dry. Apply a silane coupling agent (e.g.,
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Monobond Plus) and allow it to react for 60 seconds before air-drying.[12][13]

Dentin: Etch the dentin surface with 37% phosphoric acid for 15 seconds, rinse, and gently

air-dry, leaving a moist surface. Apply a dental adhesive (e.g., Adhese Universal) and light-

cure according to the manufacturer's instructions.[12][14]

Cementation:

Apply Variolink cement to the treated lithium disilicate surface.

Seat the disc onto the prepared dentin surface under a constant load.

Remove excess cement.

Light-cure all margins according to the manufacturer's instructions.

Storage and Testing:

Store the bonded specimens in distilled water at 37°C for a specified period (e.g., 24 hours

or 1 week).

Subject the specimens to shear loading in a universal testing machine at a constant

crosshead speed (e.g., 1 mm/min) until fracture.

Record the load at fracture and calculate the shear bond strength in megapascals (MPa).

Failure Analysis:

Examine the fractured specimens under a microscope (e.g., scanning electron

microscope) to determine the mode of failure (adhesive, cohesive, or mixed).

B. Marginal Gap Evaluation Protocol (Adapted from Peroz et al., 2019[9])

Crown Preparation and Fabrication:

Prepare extracted human premolars for full ceramic crowns.

Fabricate lithium disilicate crowns for the prepared teeth.
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Cementation:

Cement the crowns using Variolink following the recommended clinical protocol.

Micro-CT Analysis:

Scan the cemented crowns using a micro-computed tomography (μCT) device before and

after thermomechanical cycling.

Reconstruct the 3D images and measure the marginal gap (vertical distance) and absolute

marginal discrepancy (linear distance) at multiple points around the crown margin.

Thermomechanical Cycling (TCML):

Subject the specimens to a specified number of thermal cycles (e.g., 5,000 to 10,000

cycles) in water baths of varying temperatures (e.g., 5°C and 55°C).

Simultaneously apply a cyclic mechanical load to simulate oral function.

IV. Clinical Application Protocol for Variolink
Esthetic DC
Step 1: Pre-operative Procedures

Shade Selection: Use the Variolink Esthetic try-in pastes to select the appropriate cement

shade for optimal esthetic results before cementation.[12]

Temporary Restoration Removal: Remove the temporary restoration and thoroughly clean

the preparation with a fluoride-free cleaning paste (e.g., Proxyt fluoride-free) and a polishing

brush to remove any residual temporary cement.[12]

Rinsing and Drying: Rinse the preparation with water spray and dry with oil-free air. Avoid

over-drying the dentin.[12][14]

Step 2: Restoration Pre-treatment
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Cleaning: If the restoration was tried in with a try-in paste, clean the bonding surface with a

cleaning agent like Ivoclean for 20 seconds, then rinse and dry.[12]

Etching: Etch the internal surface of the lithium disilicate restoration with 5% hydrofluoric acid

for 20 seconds.[15][16] Thoroughly rinse with water and dry with oil-free air.

Silanization: Apply a universal primer such as Monobond Plus to the etched surface and

allow it to react for 60 seconds. Disperse any excess with a strong stream of air.[12][13]

Step 3: Tooth Preparation and Bonding

Isolation: Ensure adequate isolation of the treatment field, preferably with a rubber dam (e.g.,

OptraDam).[12]

Etching: Apply 37% phosphoric acid gel (e.g., Total Etch) to the enamel margins for 15-30

seconds.[12][14] Thoroughly rinse and dry the enamel until it appears chalky white.

Adhesive Application: Apply a universal adhesive (e.g., Adhese Universal) to the entire

bonding surface of the tooth preparation and scrub for 20 seconds.[12][14]

Air Thinning and Light Curing: Disperse the adhesive with a stream of air to create a thin,

even layer and avoid pooling.[12][14] Light-cure the adhesive for 10 seconds with a curing

light of at least 500 mW/cm².[12][14]

Step 4: Cementation and Curing

Cement Application: Apply Variolink Esthetic DC from the automix syringe directly onto the

internal surface of the restoration.[12][17]

Seating: Seat the restoration with gentle, uniform pressure.

Excess Cement Removal: Tack-cure the excess cement for 2 seconds per quarter surface.

[12][17] The gel-like excess can then be easily removed with a scaler.

Final Curing: After removing the excess, cover the restoration margins with a glycerine gel

(e.g., Liquid Strip) to prevent an oxygen-inhibited layer. Light-cure all margins for an

additional 10-20 seconds per segment.
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Step 5: Finishing and Polishing

Occlusal Adjustment: Check the occlusion and make any necessary adjustments.

Polishing: Polish the restoration margins with appropriate polishers.

Final Rinse: Rinse off the glycerine gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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